Cas no 869709-83-1 (4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine)

• Product Name: 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine
• CAS No: 869709-83-1
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• CID: 2624714
• PubChem ID: 2757656
• Update Time: 2025-10-29

4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine
• SCHEMBL15703517
• 4-chloro-6-(4-methoxyphenyl)thieno(3,2-d)pyrimidine
• MFCD04973911
• EN300-14552
• AKOS001137595
• 869709-83-1
• SMR000592387
• CHEMBL1556925
• MLS001176708
• CS-0234680
• Z104341502
• G38782
• 823-533-8
• UJB70983

• MDL： MFCD04973911
• Inchi： 1S/C13H9ClN2OS/c1-17-9-4-2-8(3-5-9)11-6-10-12(18-11)13(14)16-7-15-10/h2-7H,1H3
• InChI Key： CDCQRLZNZDBDIV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC(=CC=3)OC)S2)N=CN=1

Computed Properties

• Exact Mass: 276.012
• Monoisotopic Mass: 276.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine

Professional Introduction to 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine (CAS No. 869709-83-1)

4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine, with the chemical formula C₁₆H₁₁ClN₂O₂S, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule combines elements of thiophene and pyrimidine rings, making it a versatile scaffold for drug discovery and development. The presence of a chloro substituent and a methoxyphenyl group enhances its reactivity and potential biological activity, positioning it as a valuable intermediate in the synthesis of novel therapeutic agents.

The compound's structure is characterized by a fused thiophene-pyrimidine system, which is known to exhibit diverse pharmacological properties. Thiophene derivatives have long been recognized for their role in various biological processes, while pyrimidine moieties are integral to many nucleoside analogs used in antiviral and anticancer therapies. The combination of these two structural motifs in 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine suggests potential applications in multiple therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The thieno[3,2-d]pyrimidine core has been extensively studied for its ability to modulate enzyme activity and interfere with signaling pathways relevant to diseases such as cancer and inflammation. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other targets involved in tumor growth and progression. The 4-chloro substituent further enhances the compound's utility by providing a site for further functionalization, enabling the development of more tailored derivatives with improved pharmacokinetic properties.

The 4-methoxyphenyl group adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and interaction with biological targets. This moiety is commonly found in bioactive molecules due to its ability to enhance binding affinity and reduce toxicity. In the context of 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine, this group may contribute to the compound's selectivity for specific biological pathways, making it a promising candidate for targeted therapy.

Current research in the field of oncology has demonstrated the potential of thienopyrimidine derivatives as inhibitors of tyrosine kinases and other enzymes implicated in cancer cell proliferation. Studies have shown that compounds structurally related to 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine can disrupt signaling cascades that drive tumor growth, leading to apoptosis or growth arrest. These findings align with the broader trend in drug development towards small molecules that precisely modulate cellular processes.

In addition to their role in cancer therapy, thienopyrimidines have been explored for their anti-inflammatory and immunomodulatory effects. The thieno[3,2-d]pyrimidine scaffold is capable of interacting with various receptors and enzymes involved in inflammation, making it a viable candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The chloro and methoxyphenyl substituents may further refine the compound's pharmacological profile by modulating its binding affinity and metabolic fate.

The synthesis of 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the chloro and methoxyphenyl moieties. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical studies.

Preclinical studies have begun to elucidate the pharmacokinetic properties of 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine. These investigations have revealed that the compound exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting potential for systemic therapy. Additionally, preliminary toxicology studies indicate that the molecule is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The integration of computational chemistry techniques has accelerated the discovery process for thienopyrimidine derivatives like 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine. Molecular modeling studies can predict binding interactions with biological targets, helping researchers design more effective analogs with enhanced potency and selectivity. These computational tools are particularly valuable in identifying lead compounds that require minimal optimization before entering clinical trials.

Future directions in the study of 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine include exploring its potential as an antiviral agent. The structural features of this compound make it a candidate for inhibiting viral enzymes such as polymerases or proteases. By targeting specific viral proteins essential for replication, thienopyrimidines could offer new strategies for combating emerging infectious diseases.

Another area of interest is the development of prodrugs based on this scaffold to improve solubility and bioavailability. Prodrug formulations can enhance therapeutic efficacy while reducing side effects by delivering active compounds in a more controlled manner. Researchers are investigating various prodrug strategies that leverage the reactive sites on 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine to achieve these goals.

In conclusion, 4-chloro-6-(4-methoxyphenyl)thieno[3,2-d]pyrimidine (CAS No. 869709-83-1) represents a promising therapeutic agent with applications across multiple disease areas. Its unique structural features—comprising a thienopyrimidine core with chloro and methoxyphenyl substituents—make it a versatile scaffold for drug discovery. Ongoing research continues to uncover new possibilities for this compound, reinforcing its potential as a foundation for next-generation pharmaceuticals.